Cas no 1396853-11-4 (3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea)

• Product Name: 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea
• CAS No: 1396853-11-4
• MF: C₂₁H₂₄N₂O₂S
• MW: 368.492464065552
• CID: 6576698
• Update Time: 2025-07-20

3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea
• 1-(furan-2-ylmethyl)-3-(3-phenylpropyl)-1-(2-thiophen-2-ylethyl)urea

• Inchi： 1S/C21H24N2O2S/c24-21(22-13-4-9-18-7-2-1-3-8-18)23(17-19-10-5-15-25-19)14-12-20-11-6-16-26-20/h1-3,5-8,10-11,15-16H,4,9,12-14,17H2,(H,22,24)
• InChI Key： YXMXPDVUZVQYIP-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CCC1SC=CC=1)C(NCCCC1=CC=CC=C1)=O

Additional information on 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea

Recent Advances in the Study of 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea (CAS: 1396853-11-4)

The compound 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea (CAS: 1396853-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly those involving inflammation and cancer. The presence of both furan and thiophene rings in its structure suggests potential interactions with aromatic amino acid residues in target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, which have been subsequently validated through in vitro assays.

One of the most notable findings is the compound's ability to inhibit specific enzymes involved in inflammatory responses. In a study published in the Journal of Medicinal Chemistry, 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. The compound's IC50 value was found to be in the low micromolar range, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations have explored the compound's anticancer properties. Preliminary data indicate that it induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets cancer cells while sparing normal cells, a feature that is highly desirable in oncology drug development. Mechanistic studies suggest that this selectivity may be attributed to the compound's ability to disrupt mitochondrial function in cancer cells.

In addition to its biological activities, researchers have also made strides in optimizing the synthesis of 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea. A recent publication in Organic Process Research & Development described a scalable and efficient synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is expected to facilitate further preclinical studies and potential scale-up for clinical trials.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Current efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative research initiatives between academia and industry are underway to address these challenges and accelerate the compound's transition from bench to bedside.

In conclusion, 3-(furan-2-yl)methyl-1-(3-phenylpropyl)-3-2-(thiophen-2-yl)ethylurea (CAS: 1396853-11-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis, position it as a promising candidate for further development. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological profile to unlock its full therapeutic potential.